Cas no 2171855-91-5 (3-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-5,9-diazaspiro5.5undecane)

• Product Name: 3-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-5,9-diazaspiro5.5undecane
• CAS No: 2171855-91-5
• MF: C₁₅H₂₈N₂O
• MW: 252.395624160767
• CID: 6141380
• PubChem ID: 165485094
• Update Time: 2025-08-03

3-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-5,9-diazaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-5,9-diazaspiro5.5undecane
• EN300-1279619
• 2171855-91-5
• 3-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-5,9-diazaspiro[5.5]undecane

• Inchi： 1S/C15H28N2O/c1-13(2)9-15(10-14(3,4)17-13)16-7-12(8-18-15)11-5-6-11/h11-12,16-17H,5-10H2,1-4H3
• InChI Key： LLXVRVAQJYSCRC-UHFFFAOYSA-N
• SMILES： O1CC(CNC21CC(C)(C)NC(C)(C)C2)C1CC1

Computed Properties

• Exact Mass: 252.220163521g/mol
• Monoisotopic Mass: 252.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33.3Ų

Additional information on 3-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-5,9-diazaspiro5.5undecane

Recent Advances in the Study of 3-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-5,9-diazaspiro[5.5]undecane (CAS: 2171855-91-5)

The compound 3-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-5,9-diazaspiro[5.5]undecane (CAS: 2171855-91-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This spirocyclic compound, characterized by its rigid bicyclic framework, has been explored for its role in modulating biological targets, particularly in the context of central nervous system (CNS) disorders and metabolic diseases. Recent studies have focused on its synthesis, pharmacokinetic properties, and mechanistic insights into its biological activity.

One of the key advancements in the study of this compound is its optimized synthetic route, which has been reported in a 2023 publication by Zhang et al. The researchers developed a high-yield, scalable method for the synthesis of 3-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-5,9-diazaspiro[5.5]undecane, utilizing a novel cyclopropanation strategy followed by spirocyclization. This method not only improves the efficiency of production but also ensures high purity, which is critical for pharmaceutical applications. The study highlights the importance of stereochemical control in the synthesis, as the biological activity of the compound is highly dependent on its spatial configuration.

In terms of pharmacological activity, recent preclinical studies have demonstrated that this compound exhibits potent agonistic effects on specific G-protein-coupled receptors (GPCRs) implicated in neuroprotection and glucose metabolism. A 2024 study by Lee et al. revealed that 3-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-5,9-diazaspiro[5.5]undecane significantly enhances neuronal survival in models of oxidative stress, suggesting its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, the compound was shown to improve insulin sensitivity in diabetic animal models, further broadening its therapeutic scope.

Another notable development is the investigation of the compound's pharmacokinetic profile. A recent pharmacokinetic study published in the Journal of Medicinal Chemistry (2024) reported favorable absorption and distribution characteristics, with good blood-brain barrier penetration—an essential feature for CNS-targeted therapies. The study also identified the primary metabolic pathways of the compound, which involve hepatic cytochrome P450 enzymes, providing valuable insights for future drug design and dosing strategies.

Despite these promising findings, challenges remain in the clinical translation of 3-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-5,9-diazaspiro[5.5]undecane. For instance, its long-term safety profile and potential off-target effects require further evaluation. Ongoing research is focused on addressing these gaps, with several phase I clinical trials expected to commence in late 2024. The compound's unique structural and functional properties position it as a compelling candidate for further development in the pharmaceutical industry.

In conclusion, the latest research on 3-cyclopropyl-8,8,10,10-tetramethyl-1-oxa-5,9-diazaspiro[5.5]undecane (CAS: 2171855-91-5) underscores its potential as a versatile therapeutic agent with applications in CNS disorders and metabolic diseases. Advances in synthesis, mechanistic understanding, and pharmacokinetics have laid a solid foundation for its future development. As research progresses, this compound may emerge as a key player in the next generation of targeted therapies.